Cas no 2171865-81-7 (5-tert-butyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-tert-butyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 2171865-81-7
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5566554
• PubChem ID: 165593054
• Update Time: 2025-06-14

5-tert-butyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171865-81-7
• EN300-1590931
• 5-tert-butyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid

• Inchi： 1S/C8H13N3O2/c1-8(2,3)7-9-5(6(12)13)10-11(7)4/h1-4H3,(H,12,13)
• InChI Key： UHGJCZSMEIOVKD-UHFFFAOYSA-N
• SMILES： OC(C1=NN(C)C(C(C)(C)C)=N1)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Additional information on 5-tert-butyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid

Comprehensive Overview of 5-tert-butyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2171865-81-7)

5-tert-butyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2171865-81-7) is a specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a tert-butyl group and a carboxylic acid moiety enhances its structural uniqueness, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

In recent years, the demand for triazole-based compounds has surged, driven by their role in addressing global challenges such as antibiotic resistance and crop protection. The 5-tert-butyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid structure aligns with these trends, as its carboxylic acid functional group allows for further derivatization, enabling the creation of novel bioactive molecules. This adaptability has made it a focal point in medicinal chemistry and agrochemical innovation, where researchers seek to optimize its properties for targeted applications.

The synthesis of 5-tert-butyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid typically involves multi-step reactions, including cyclization and functional group modification. Its CAS No. 2171865-81-7 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with industry standards. These rigorous protocols underscore its importance in high-value chemical workflows.

From an industrial perspective, 5-tert-butyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid is gaining traction as a building block for advanced materials. Its compatibility with green chemistry principles is another area of interest, as manufacturers prioritize sustainable synthesis routes. Questions like "How to optimize the yield of 5-tert-butyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid?" or "What are the latest applications of triazole carboxylic acids in drug development?" reflect the growing curiosity around this compound. Addressing these queries requires a deep dive into recent literature and patent filings, which highlight its versatility.

In conclusion, 5-tert-butyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2171865-81-7) represents a compelling case study in modern chemical innovation. Its dual utility in pharmaceuticals and agrochemicals, coupled with its structural flexibility, positions it as a key player in solving contemporary scientific challenges. As research progresses, this compound is expected to unlock new possibilities in molecular design and functional material development, reinforcing its relevance in the global chemical landscape.